Cas no 1134411-38-3 (Boc-D-threo-3-(3-trifluoromethylphenyl)serine)

• Product Name: Boc-D-threo-3-(3-trifluoromethylphenyl)serine
• CAS No: 1134411-38-3
• MF: C₁₅H₁₈F₃NO₅
• MW: 349.302335262299
• CID: 1078882
• PubChem ID: 24720910
• Update Time: 2025-05-20

Boc-D-threo-3-(3-trifluoromethylphenyl)serine Chemical and Physical Properties

Names and Identifiers

• Boc-D-threo-3-(3-trifluoromethylphenyl)serine
• (2S,3R)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethyl)phenyl]propanoic acid
• 1134411-38-3

• MDL： MFCD08752520
• Inchi： 1S/C15H18F3NO5/c1-14(2,3)24-13(23)19-10(12(21)22)11(20)8-5-4-6-9(7-8)15(16,17)18/h4-7,10-11,20H,1-3H3,(H,19,23)(H,21,22)/t10-,11+/m0/s1
• InChI Key： WCYHPTFFBQCNAV-WDEREUQCSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@H]([C@@H](C(=O)O)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 349.11370716g/mol
• Monoisotopic Mass: 349.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on Boc-D-threo-3-(3-trifluoromethylphenyl)serine

Professional Introduction to Boc-D-threo-3-(3-trifluoromethylphenyl)serine (CAS No. 1134411-38-3)

Boc-D-threo-3-(3-trifluoromethylphenyl)serine, with the chemical identifier CAS No. 1134411-38-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to the class of protected amino acids, featuring a tert-butoxycarbonyl (Boc) group on the nitrogen atom, which serves as a protective group to prevent unwanted side reactions during synthetic processes. The presence of a D-threo configuration and a 3-(3-trifluoromethylphenyl) side chain imparts unique chemical and biological properties, making it a valuable building block in the development of novel therapeutic agents.

The significance of Boc-D-threo-3-(3-trifluoromethylphenyl)serine lies in its utility as an intermediate in the synthesis of complex peptides and peptidomimetics. The trifluoromethyl group appended to the phenyl ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Furthermore, the D-threo configuration can influence the stereochemical properties of peptides, potentially affecting their binding affinity and biological activity. These characteristics make this compound particularly relevant in the design of protease inhibitors, which are widely used in the treatment of various diseases, including cancer and infectious disorders.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can modulate pharmacokinetic properties, such as bioavailability and half-life, while also improving binding interactions with biological targets. In particular, trifluoromethyl groups have been shown to enhance binding affinity and reduce susceptibility to metabolic degradation. This has led to an increased interest in fluorinated amino acids as key components in peptide-based therapies. Boc-D-threo-3-(3-trifluoromethylphenyl)serine exemplifies this trend, offering a versatile scaffold for the creation of next-generation drugs.

In the realm of peptide synthesis, Boc-D-threo-3-(3-trifluoromethylphenyl)serine serves as a crucial precursor for constructing biologically active peptides with high precision. The Boc protection allows for selective deprotection at later stages of synthesis, ensuring that the amino acid remains intact until it is ready to be incorporated into the final peptide sequence. This level of control is essential for achieving high yields and purity in peptide manufacturing processes. Additionally, the unique steric environment provided by the D-threo configuration can influence peptide folding and receptor binding, making it an attractive choice for designing peptidic drugs that interact with specific biological targets.

The pharmaceutical industry has seen considerable interest in fluorinated amino acids due to their ability to enhance drug efficacy and selectivity. For instance, studies have demonstrated that trifluoromethyl-substituted peptides exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has spurred research into developing new synthetic methodologies for incorporating fluorinated amino acids into peptide chains with greater ease and efficiency. Boc-D-threo-3-(3-trifluoromethylphenyl)serine is at the forefront of this innovation, providing researchers with a reliable tool for exploring novel therapeutic possibilities.

Current research in bioconjugation chemistry has also highlighted the potential of Boc-D-threo-3-(3-trifluoromethylphenyl)serine in developing targeted therapeutics. By linking this compound to other bioactive molecules or imaging agents, researchers can create conjugates that exhibit enhanced specificity and potency. Such conjugates are particularly valuable in oncology, where targeted delivery systems can minimize side effects while maximizing therapeutic benefit. The trifluoromethyl group's ability to improve molecular stability further enhances these conjugates' potential as diagnostic or therapeutic agents.

The synthesis of Boc-D-threo-3-(3-trifluoromethylphenyl)serine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the process and improve yield. These methods allow for scalable production of complex peptides incorporating fluorinated amino acids like Boc-D-threo-3-(3-trifluoromethylphenyl)serine, facilitating its use in both academic research and industrial applications.

As our understanding of molecular interactions continues to evolve, compounds like Boc-D-threo-3-(3-trifluoromethylphenyl)serine will play an increasingly important role in drug discovery and development. The ability to fine-tune molecular properties through strategic functionalization offers unprecedented opportunities for creating innovative therapies that address unmet medical needs. With ongoing research efforts focused on optimizing synthetic routes and exploring new applications, this compound is poised to remain a cornerstone of modern pharmaceutical chemistry.